2-Cyclopropylamino-4-methyl-6-(8-oxa-3-azabicyclo(3.2.1)oct-3-yl)-1,3,5-triazine hydrochloride

• CAS No.: 148296-18-8
• Molecular Formula: C13H20ClN5O
• Molecular Weight: 297.78 g/mol
• IUPAC Name: N-cyclopropyl-4-methyl-6-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)-1,3,5-triazin-2-amine;hydrochloride
• InChI: InChI=1S/C13H19N5O.ClH/c1-8-14-12(16-9-2-3-9)17-13(15-8)18-6-10-4-5-11(7-18)19-10;/h9-11H,2-7H2,1H3,(H,14,15,16,17);1H
• InChI Key: PLXKHWLCSKSQFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC(=N1)N2CC3CCC(C2)O3)NC4CC4.Cl

Description

2-Cyclopropylamino-4-methyl-6-(8-oxa-3-azabicyclo(3.2.1)oct-3-yl)-1,3,5-triazine hydrochloride is a useful research compound. Its molecular formula is C13H20ClN5O and its molecular weight is 297.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 equivalents of triethylamine dissolved in dioxane are added to one equivalent of 8-oxa-3-azabicyclo[3,2,1]octane hydrochloride suspended in the same solvent. 1 equivalent of 2-chloro-4-cyclopropylamino-6-methyl-1,3,5-triazine dissolved in dioxane is then added. The mixture is heated under reflux for some hours. It is cooled to room temperature and the precipitate which has formed is filtered off. The filtrate is evaporated under reduced pressure and the residue is redissolved in dichloromethane. The solution is washed with water. The organic phase is separated off and dried over sodium sulfate, and the solvent is then evaporated under reduced pressure. The residue thus obtained is purified by chromatography on silica (eluent: 98:2 (v/v) dichloromethane-ethanol). 2-cyclopropylamino-4-methyl-6-(8-oxa-3-azabicyclo[3,2,1]oct-3-yl)-1,3,5-triazine hydrochloride is prepared by addition of one equivalent of hydrochloric acid to the free base in diethyl ether. Yield: 63%. M.P.: 220°-223° C.